Cas no 1105189-39-6 (4,7-dimethoxy-N-[2-(morpholin-4-yl)ethyl]-1,3-benzothiazol-2-amine)

• Product Name: 4,7-dimethoxy-N-[2-(morpholin-4-yl)ethyl]-1,3-benzothiazol-2-amine
• CAS No: 1105189-39-6
• MF: C₁₅H₂₁N₃O₃S
• MW: 323.41054224968
• MDL: MFCD11987031
• CID: 4560566
• Update Time: 2025-06-25

4,7-dimethoxy-N-[2-(morpholin-4-yl)ethyl]-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4,7-Dimethoxy-N-(2-morpholinoethyl)benzo[d]thiazol-2-amine
• 2-Benzothiazolamine, 4,7-dimethoxy-N-[2-(4-morpholinyl)ethyl]-
• 4,7-dimethoxy-N-[2-(morpholin-4-yl)ethyl]-1,3-benzothiazol-2-amine

• MDL： MFCD11987031
• Inchi： 1S/C15H21N3O3S/c1-19-11-3-4-12(20-2)14-13(11)17-15(22-14)16-5-6-18-7-9-21-10-8-18/h3-4H,5-10H2,1-2H3,(H,16,17)
• InChI Key： FCGIYPBXRHJZOX-UHFFFAOYSA-N
• SMILES： S1C2=C(OC)C=CC(OC)=C2N=C1NCCN1CCOCC1

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 486.1±55.0 °C at 760 mmHg
• Flash Point: 154.5±24.8 °C

4,7-dimethoxy-N-[2-(morpholin-4-yl)ethyl]-1,3-benzothiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 4,7-dimethoxy-N-[2-(morpholin-4-yl)ethyl]-1,3-benzothiazol-2-amine

Comprehensive Overview of 4,7-dimethoxy-N-[2-(morpholin-4-yl)ethyl]-1,3-benzothiazol-2-amine (CAS No. 1105189-39-6)

4,7-dimethoxy-N-[2-(morpholin-4-yl)ethyl]-1,3-benzothiazol-2-amine (CAS No. 1105189-39-6) is a synthetic organic compound belonging to the benzothiazole class, which has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound combines a benzothiazole core with dimethoxy substitutions and a morpholine-containing side chain, making it a versatile intermediate for drug discovery and material science. Researchers are particularly interested in its role as a kinase inhibitor scaffold, given the growing demand for targeted therapies in oncology and neurodegenerative diseases.

The molecular structure of 4,7-dimethoxy-N-[2-(morpholin-4-yl)ethyl]-1,3-benzothiazol-2-amine features a 1,3-benzothiazole backbone substituted with two methoxy groups at positions 4 and 7, enhancing its electron-donating properties. The morpholin-4-yl ethylamine side chain contributes to its solubility and bioavailability, critical factors in drug design. Recent studies highlight its potential in modulating protein-protein interactions (PPIs), a hot topic in drug development, as PPIs are implicated in numerous pathological conditions. This aligns with current trends in precision medicine, where compounds like this are explored for their ability to interact with specific biological targets.

In the context of AI-driven drug discovery, 4,7-dimethoxy-N-[2-(morpholin-4-yl)ethyl]-1,3-benzothiazol-2-amine has been flagged in computational screenings due to its favorable ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile. Machine learning models predict its compatibility with CYP450 enzymes, reducing the risk of drug-drug interactions—a common concern in polypharmacy scenarios. This addresses frequent queries from researchers about compound safety and metabolic stability in early-stage drug development.

Another area of interest is the compound’s potential application in neuroprotection. The benzothiazole moiety is structurally similar to riluzole, an FDA-approved drug for amyotrophic lateral sclerosis (ALS), sparking investigations into its efficacy against oxidative stress and neuroinflammation. Given the rising global prevalence of neurodegenerative disorders like Alzheimer’s and Parkinson’s, this connection resonates with public health priorities and academic research trends.

From a synthetic chemistry perspective, the preparation of 4,7-dimethoxy-N-[2-(morpholin-4-yl)ethyl]-1,3-benzothiazol-2-amine involves multi-step reactions, including nucleophilic substitution and cyclization techniques. Optimizing its yield and purity is a frequent topic in process chemistry forums, reflecting the compound’s industrial relevance. Its CAS No. 1105189-39-6 serves as a unique identifier in patent literature and commercial catalogs, aiding in intellectual property and supply chain management.

Environmental and green chemistry considerations are also pertinent. Researchers are exploring solvent-free or catalytic methods to synthesize this compound, aligning with the push for sustainable practices. This responds to growing searches for eco-friendly synthesis protocols in academic and industrial settings.

In summary, 4,7-dimethoxy-N-[2-(morpholin-4-yl)ethyl]-1,3-benzothiazol-2-amine (CAS No. 1105189-39-6) exemplifies the intersection of medicinal chemistry and cutting-edge research. Its structural versatility, coupled with emerging applications in targeted therapy and neuroprotection, positions it as a compound of enduring scientific and commercial value. As high-throughput screening and computational modeling advance, its role in addressing unmet medical needs is likely to expand further.